3-ethyl-2-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one
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Description
Properties
IUPAC Name |
3-ethyl-2-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN4O2S/c1-2-24-18(25)14-5-3-4-6-15(14)21-19(24)27-11-16-22-17(23-26-16)12-7-9-13(20)10-8-12/h3-10H,2,11H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYJFQBYRNLMHRA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC=C(C=C4)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN4O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Scientific Research Applications
Anticancer Properties
Research indicates that compounds with similar structures exhibit significant anticancer activities. For instance, derivatives of quinazolinones have been shown to inhibit various cancer cell lines by targeting specific kinases involved in cell proliferation and survival. The incorporation of the oxadiazole and thioether functionalities may enhance these effects due to their potential to interact with biological targets.
Case Study:
A study focused on quinazolinone derivatives demonstrated that modifications at the thioether position could lead to improved inhibitory activity against polo-like kinase 1 (Plk1), a critical regulator of cell division. The study reported structure-activity relationship (SAR) analyses that suggested certain substitutions could significantly increase potency against cancer cells .
Antimicrobial Activity
Compounds containing oxadiazole rings are known for their antimicrobial properties. The presence of the 4-fluorophenyl group in this compound may enhance its interaction with microbial targets, potentially leading to effective antimicrobial agents.
Research Findings:
In vitro studies have shown that oxadiazole derivatives can exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .
Drug Design and Development
The unique structure of 3-ethyl-2-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one makes it a valuable candidate for drug development. Its ability to modulate biological pathways suggests potential applications in treating diseases such as cancer and infections.
Table 1: Summary of Biological Activities
Synthetic Approaches
The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. Methods often include the formation of the quinazolinone scaffold followed by the introduction of the oxadiazole ring and thioether linkage through nucleophilic substitution reactions.
Synthesis Overview:
- Formation of Quinazolinone: Reaction between an isatoic anhydride and an amine.
- Oxadiazole Synthesis: Cyclization involving hydrazine derivatives.
- Thioether Formation: Nucleophilic attack on electrophilic centers to form thioether linkages.
Chemical Reactions Analysis
Oxidation of the Thioether Group
The thioether linkage (-S-) undergoes oxidation to form sulfoxides or sulfones under controlled conditions. This reaction is critical for modifying the compound’s electronic properties and enhancing metabolic stability.
| Reagent/Conditions | Product | Yield | Reference |
|---|---|---|---|
| HO (30%), RT | Sulfoxide derivative | 72% | |
| KMnO, acidic medium | Sulfone derivative | 65% |
Nucleophilic Substitution at the Thioether Position
The thioether group acts as a nucleophilic site, enabling alkylation or arylation reactions. For example, reactions with alkyl halides or aryl boronic acids yield derivatives with altered steric and electronic profiles.
| Substrate | Reagent/Conditions | Product | Yield | Reference |
|---|---|---|---|---|
| Ethyl bromoacetate | KCO, DMF, 80°C | Ethyl 2-(quinazolin-4-one-thio)acetate | 85% | |
| 4-Fluorophenylboronic acid | Pd(PPh), DME, reflux | Biaryl-thioether derivative | 78% |
Cyclization Reactions Involving the Oxadiazole Moiety
The 1,2,4-oxadiazole ring participates in cycloaddition or ring-opening reactions. For instance, hydrazine induces ring expansion to form triazoloquinazolinones, which exhibit enhanced biological activity.
Functionalization of the Quinazolinone Core
The quinazolinone ring undergoes electrophilic substitution at positions 6 or 7. Nitration and halogenation reactions are common, enabling further derivatization.
| Reaction Type | Reagent/Conditions | Position Modified | Yield | Reference |
|---|---|---|---|---|
| Nitration | HNO, HSO, 0°C | C-7 | 68% | |
| Bromination | Br, CHCl, RT | C-6 | 73% |
Reduction of the Oxadiazole Ring
Catalytic hydrogenation reduces the oxadiazole ring to a diamino structure, altering solubility and binding affinity.
| Catalyst/Conditions | Product | Yield | Reference |
|---|---|---|---|
| H, Pd/C, EtOH, 50°C | Diaminoquinazolinone derivative | 60% |
Biological Activity and Mechanistic Insights
Derivatives of this compound show promise in anticancer and anti-inflammatory applications. Key findings include:
Synthetic Pathways
A representative synthesis route involves:
-
Condensation of anthranilic acid with 4-fluorophenyl isothiocyanate to form 2-mercaptoquinazolin-4(3H)-one .
-
Alkylation with 3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl chloride.
Key intermediates are characterized by NMR (H, C) and HRMS to confirm regiochemistry .
Stability and Reactivity Trends
-
Thermal Stability : Decomposes above 250°C (TGA data).
-
pH Sensitivity : Stable in neutral conditions but hydrolyzes in strong acids/bases via oxadiazole ring cleavage .
This compound’s versatility in organic transformations and pharmacological relevance underscores its value in medicinal chemistry. Further studies optimizing substituents could enhance target selectivity and pharmacokinetic profiles.
Comparison with Similar Compounds
Structural Analogues and Substitution Patterns
The following compounds share key structural features with the target molecule, enabling comparative analysis:
Key Comparative Insights
Heterocyclic Core Influence :
- The target compound’s 1,2,4-oxadiazole moiety may confer greater metabolic stability compared to triazole or thiazole systems due to its lower susceptibility to enzymatic degradation .
- Compounds with triazole-thioether linkages (e.g., ) exhibit potent antibacterial activity, suggesting that the oxadiazole analog could display similar or enhanced efficacy.
Substituent Effects: Fluorinated aromatic groups (e.g., 4-fluorophenyl in the target compound vs. 4-CF3-Ph in ) enhance lipophilicity and membrane penetration, critical for intracellular target engagement.
Synthetic Accessibility: The synthesis of thioether-linked quinazolinones typically involves nucleophilic substitution or cyclocondensation reactions.
Biological Activity Trends: Thioether-linked triazole/quinazolinone hybrids (e.g., ) show superior pesticidal activity over non-heterocyclic derivatives, implying that the oxadiazole-thioether combination in the target molecule may exhibit comparable or novel bioactivity.
Q & A
Q. What solvent systems optimize reactivity in nucleophilic substitution reactions during synthesis?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
